Cas no 45298-06-4 (2-Butenedioic acid(2Z)-, didecyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, didecyl ester (9CI)
• CAS No: 45298-06-4
• MF: C₂₄H₄₄O₄
• MW: 396.603768348694
• CID: 330834
• PubChem ID: 5354345
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, didecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, didecyl ester (9CI)
• didecyl but-2-enedioate
• Bis(1-decyl) maleate
• NS00057156
• 2-Butenedioic acid (Z)-, didecyl ester
• DTXSID101303268
• NSC6736
• didecyl (Z)-but-2-enedioate
• AI3-22479
• Maleic acid, didecyl ester
• 1,4-Didecyl (2Z)-2-butenedioate
• 45298-06-4
• 2-Butenedioic acid, (Z)-, didecyl ester
• SCHEMBL629797
• NSC-6736
• EINECS 256-226-7
• Didecyl maleate

• Inchi： 1S/C24H44O4/c1-3-5-7-9-11-13-15-17-21-27-23(25)19-20-24(26)28-22-18-16-14-12-10-8-6-4-2/h19-20H,3-18,21-22H2,1-2H3/b20-19-
• InChI Key： BVVRPLNLVUMGSL-VXPUYCOJSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 396.32396
• Monoisotopic Mass: 396.32396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 9.2

Experimental Properties

• Density: 0.932±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 471.7°Cat760mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.4521 (25 ºC)
• Solubility: Insuluble (9.5E-5 g/L) (25 ºC),